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Compound of Interest

Compound Name: Tyrosylvaline

Cat. No.: B099396

Essential Safety and Handling Guide for
Tyrosylvaline

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for the handling of
Tyrosylvaline. It is designed to be a preferred source for laboratory safety and chemical
handling, offering procedural, step-by-step guidance to ensure the safe and effective use of this
dipeptide in research and development settings.

. Hazard Assessment and Personal Protective
Equipment (PPE)

While a specific Safety Data Sheet (SDS) for Tyrosylvaline is not readily available, an
assessment based on its constituent amino acid, L-Tyrosine, and general knowledge of
dipeptides indicates that it should be handled with care. L-Tyrosine is classified as a skin and
eye irritant and may cause respiratory irritation[1][2]. Therefore, a cautious approach is
warranted when handling Tyrosylvaline in its solid (lyophilized powder) and solution forms.

Recommended Personal Protective Equipment (PPE)

Proper PPE is the first line of defense against potential exposure. The following table
summarizes the required PPE for handling Tyrosylvaline.
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PPE Category

Solid Form
(Lyophilized Powder)

Solution Form

Rationale

Hand Protection

Nitrile gloves (double-
gloving

recommended)[3]

Nitrile gloves][3]

Protects against skin
contact and potential
irritation. Double-
gloving provides an
extra layer of safety
when handling the fine

powder.

Eye Protection

Safety glasses with

side shields or safety

goggles[3][4]

Safety glasses with

side shields or safety

goggles[3][4]

Prevents eye contact
with airborne particles

or splashes.

Respiratory Protection

N95 or higher-rated

respirator

Not generally required
if handled in a well-
ventilated area or

fume hood.

Recommended when
weighing or
transferring the
powder to prevent
inhalation of fine
particles that may
cause respiratory

irritation[3].

Body Protection

Laboratory coat[5]

Laboratory coat[5]

Protects skin and
personal clothing from

contamination.

Il. Operational Plan: From Receipt to Disposal

A systematic approach to handling Tyrosylvaline is crucial for maintaining a safe laboratory

environment and ensuring the integrity of the compound.

1. Receiving and Storage

 Inspection: Upon receipt, inspect the packaging for any signs of damage.

» Storage of Lyophilized Powder: Store lyophilized Tyrosylvaline in a cool, dry, and dark

place, typically at -20°C or colder for long-term stability.
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o Storage of Solutions: Once reconstituted, store solutions according to laboratory standards,
often at 4°C for short-term use or frozen for longer-term storage. Avoid repeated freeze-thaw
cycles[5].

o Labeling: Clearly label all containers with the compound name, concentration, and date of
preparation[5].

2. Handling and Experimental Protocols

» Designated Area: Handle all Tyrosylvaline within a designated, clean, and well-ventilated
laboratory area, preferably in a chemical fume hood when handling the powder[5][6].

» Reconstitution: When reconstituting the lyophilized powder, use high-purity water or a
recommended buffer solution[5]. To minimize dust, gently tap the vial to settle the powder
before opening. Slowly add the solvent to the vial.

e Weighing: When weighing the powder, do so in a chemical fume hood or a balance
enclosure to minimize inhalation exposure.

o General Hygiene: Wash hands thoroughly after handling the compound. Avoid eating,
drinking, or smoking in the laboratory[7].

Experimental Workflow for Handling Tyrosylvaline
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Preparation

Don appropriate PPE

;

Prepare designated workspace (fume hood)

;

Retrieve Tyrosylvaline from storage and equilibrate to room temperature

Handling

Weigh lyophilized powder in fume hood

:

Reconstitute with appropriate solvent

:

Perform experimental procedures

Cleanup & Disposal

Decontaminate workspace

;

Dispose of waste in designated containers

:

Doff PPE

:

Wash hands thoroughly

Click to download full resolution via product page

Caption: Workflow for Safe Handling of Tyrosylvaline.
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lll. Disposal Plan

Proper disposal of chemical waste is critical to prevent environmental contamination and
ensure regulatory compliance.

Waste Segregation and Disposal

Waste Type Disposal Container Disposal Procedure

] ) Collect in a designated, clearly
Solid Waste (contaminated Labeled hazardous waste )
_ , labeled, leak-proof container
PPE, weigh boats, etc.) container[8]
for hazardous waste[8][9].

o Collect in a designated,
Liquid Waste (unused
) ) Labeled hazardous waste sealed, and clearly labeled
solutions, contaminated ) ]
container[8] hazardous waste container. Do

solvents) )
not pour down the drain[5][8].

Place in a designated,
Sharps (needles, ) )
) Sharps container puncture-resistant sharps
contaminated glass) )
container.

Disposal Workflow
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Waste Generation

Solid Waste (gloves, tubes) Liquid Waste (solutions) Sharps (needles, glass)
Segregation
Hazardous Solid Waste Bin Hazardous Liquid Waste Container Sharps Container

Arrange for professional disposal by licensed service

Click to download full resolution via product page
Caption: Waste Disposal Workflow for Tyrosylvaline.

By adhering to these safety protocols and operational plans, researchers can minimize risks
and ensure the safe and effective handling of Tyrosylvaline in the laboratory. Always consult
your institution's specific safety guidelines and protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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tyrosylvaline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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